N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide

• IUPAC Name: N-[2-fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide
• InChI: InChI=1S/C17H15FN2O3S/c1-2-16(22)20-15-9-11(3-8-14(15)18)19-17(23)10-24-13-6-4-12(21)5-7-13/h2-9,21H,1,10H2,(H,19,23)(H,20,22)
• InChI Key: QOXXETVIMCJIEH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=CC(=C1)NC(=O)CSC2=CC=C(C=C2)O)F
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide, also known as Fasudil, is a potent and selective inhibitor of Rho-kinase, a key regulator of smooth muscle contraction and cell motility. Fasudil has been extensively studied for its therapeutic potential in various diseases, including stroke, pulmonary hypertension, and glaucoma.

Mechanism of Action

N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide is a potent and selective inhibitor of Rho-kinase, a key regulator of smooth muscle contraction and cell motility. Rho-kinase is involved in various cellular processes, including cytoskeletal organization, cell adhesion, and gene expression. By inhibiting Rho-kinase, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide reduces smooth muscle contraction and cell motility, leading to vasodilation and improved blood flow.
Biochemical and Physiological Effects:
N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to have various biochemical and physiological effects. In addition to its vasodilatory effects, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to inhibit platelet aggregation, reduce inflammation, and promote neuronal survival. N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has also been shown to have anti-fibrotic effects, reducing the deposition of extracellular matrix proteins in various organs.

Advantages and Limitations for Lab Experiments

N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has several advantages for lab experiments. It is a potent and selective inhibitor of Rho-kinase, making it a valuable tool for studying the role of Rho-kinase in various cellular processes. N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide is also commercially available and relatively easy to use. However, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has some limitations for lab experiments. It has a relatively short half-life and may require frequent dosing. N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide may also have off-target effects, which should be considered when interpreting experimental results.

Future Directions

There are several future directions for N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide research. One area of interest is the use of N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide in combination with other drugs for the treatment of various diseases. For example, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to enhance the neuroprotective effects of tPA in stroke. Another area of interest is the development of new Rho-kinase inhibitors with improved pharmacokinetic properties. Finally, the role of Rho-kinase in various diseases, such as cancer and fibrosis, is an area of active research that may lead to new therapeutic targets.

Synthesis Methods

N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide is synthesized by reacting 2-fluoro-5-nitrobenzoic acid with 4-hydroxybenzenethiol in the presence of thionyl chloride to obtain 2-fluoro-5-(4-hydroxyphenylthio)benzoic acid. The resulting compound is then reacted with N-(tert-butoxycarbonyl)-L-valine to obtain N-(tert-butoxycarbonyl)-L-valine-2-fluoro-5-(4-hydroxyphenylthio)benzyl ester. This compound is further reacted with propargylamine to obtain N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide.

Scientific Research Applications

N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been extensively studied for its therapeutic potential in various diseases. In stroke, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to improve cerebral blood flow, reduce infarct size, and improve neurological function in animal models. In pulmonary hypertension, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to reduce pulmonary artery pressure and improve right ventricular function. In glaucoma, N-[2-Fluoro-5-[[2-(4-hydroxyphenyl)sulfanylacetyl]amino]phenyl]prop-2-enamide has been shown to improve ocular blood flow and reduce intraocular pressure.